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Compound of Interest

Compound Name: 2-(2,4-Dichlorophenoxy)ethanol

CAS No.: 120-67-2

Cat. No.: B085835

Get Quote

Executive Summary
2-(2,4-Dichlorophenoxy)ethanol (2,4-DCPE) acts as a pivotal intermediate in the synthesis of

phenoxy herbicides and antifungal agents. Unlike its downstream derivative, 2,4-

Dichlorophenoxyacetic acid (2,4-D), which functions as a systemic auxin, 2,4-DCPE is a non-

ionic alcohol. This fundamental structural difference dictates a distinct physicochemical profile

characterized by lower water solubility, higher lipophilicity, and neutrality at physiological pH.

This guide provides a rigorous technical analysis of 2,4-DCPE, synthesizing thermodynamic

constants, synthesis protocols, and validated analytical workflows for researchers in

agrochemical and pharmaceutical development.

Molecular Architecture & Electronic Properties
The molecule comprises a dichlorinated phenyl ring linked to an ethylene glycol moiety via an

ether bond. The inductive effect of the chlorine atoms at the ortho and para positions

significantly alters the electron density of the ether oxygen, reducing its basicity compared to

non-halogenated analogues.
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Table 1: Chemical Identity & Constants
Property Value / Description Confidence Level

IUPAC Name
2-(2,4-

Dichlorophenoxy)ethanol
Standard

Molecular Formula C₈H₈Cl₂O₂ Exact

Molecular Weight 207.05 g/mol Exact

CAS Number 120-67-2 Verified

SMILES Clc1ccc(OCCO)c(Cl)c1 Verified

Melting Point 54 – 58 °C Experimental [1, 2]

Boiling Point 158 – 160 °C (at 11 Torr) Experimental [2]

Predicted Density 1.335 g/cm³ Calculated

Physical State
White to off-white crystalline

solid
Observation

Physicochemical Profiling
Understanding the solubility and partitioning behavior of 2,4-DCPE is critical for formulation

design. Unlike the water-soluble salts of 2,4-D, 2,4-DCPE behaves as a lipophilic organic

solute.

Solubility & Partitioning
Water Solubility: Low.[1] While the hydroxyl group provides some polarity, the dichlorophenyl

ring dominates, resulting in poor aqueous solubility estimated at < 1 g/L at 25°C.

Organic Solubility: Highly soluble in alcohols (ethanol, methanol), acetone, and chlorinated

solvents (dichloromethane).

Lipophilicity (LogP): The partition coefficient (Octanol-Water) is estimated at 2.81.[1][2] This

indicates significant membrane permeability and potential for bioaccumulation if not

metabolized.
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Acidity (pKa): ~14.1 (Predicted). As a primary alcohol, it does not ionize at physiological pH,

distinguishing it from the acidic 2,4-D (pKa ~2.8).

Synthesis & Production Protocol
The industrial preparation typically employs a Williamson ether synthesis. This method is

preferred for its high yield and specificity, minimizing ring substitution byproducts.

Reaction Mechanism
The reaction involves the nucleophilic attack of the 2,4-dichlorophenoxide ion on the

electrophilic carbon of 2-chloroethanol (or ethylene oxide).
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Figure 1: Synthesis pathway via nucleophilic substitution.

Bench-Scale Protocol
Reagents: 2,4-Dichlorophenol (1.0 eq), 2-Chloroethanol (1.2 eq), Potassium Hydroxide (1.1

eq), Ethanol (Solvent).

Activation: Dissolve 2,4-dichlorophenol in ethanol. Add KOH pellets and stir at 60°C for 30

mins to generate the phenoxide.

Alkylation: Add 2-chloroethanol dropwise over 20 minutes to prevent thermal runaway.

Reflux: Heat the mixture to reflux (approx. 80°C) for 4–6 hours. Monitor consumption of

phenol by TLC (Hexane:Ethyl Acetate 7:3).

Work-up: Evaporate ethanol. Resuspend residue in water and extract with Dichloromethane

(DCM). Wash organic layer with 1M NaOH (to remove unreacted phenol) and then brine.
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Purification: Recrystallize from minimal hot ethanol/water or hexane.

Analytical Characterization
Reliable quantification requires separating 2,4-DCPE from its phenol precursor and potential

acid degradation products.

HPLC Method Validation
This Reverse-Phase HPLC method is robust for quality control and stability testing.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

Mobile Phase: Isocratic Acetonitrile:Water (60:40 v/v) with 0.1% Phosphoric Acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 280 nm (Characteristic absorption of the dichlorophenoxy ring).

Retention Time:

2,4-Dichlorophenol: ~3.5 min

2,4-DCPE: ~5.2 min (More lipophilic)
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Figure 2: Analytical workflow for HPLC quantification.

Spectral Identification
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¹H NMR (400 MHz, CDCl₃):

δ 7.38 (d, 1H, Ar-H3)

δ 7.18 (dd, 1H, Ar-H5)

δ 6.88 (d, 1H, Ar-H6)

δ 4.10 (t, 2H, -O-CH₂-CH₂-OH)

δ 3.98 (t, 2H, -O-CH₂-CH₂-OH)

Note: The triplet splitting pattern confirms the ethylene glycol chain.

IR Spectroscopy:

Broad band at 3200–3400 cm⁻¹ (O-H stretch).

Sharp bands at 1480, 1260 cm⁻¹ (Aromatic C=C and C-O-C ether stretch).

Stability & Safety Profile
Stability[4]

Hydrolysis: Stable at neutral pH. Under strong acidic or basic conditions at elevated

temperatures, the ether linkage is robust, but the primary alcohol can undergo oxidation or

esterification.

Thermal: Stable up to its boiling point (~160°C @ 11 Torr). Avoid prolonged exposure to

temperatures >200°C to prevent decomposition.

Safety (GHS Classification)
H302: Harmful if swallowed.[3]

H315/H318: Causes skin irritation and serious eye damage.[3]

Handling: Use nitrile gloves and safety goggles. Perform synthesis in a fume hood to avoid

inhalation of 2,4-dichlorophenol vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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